Cas no 697266-03-8 (Propanenitrile, 3-[(3-aminopropyl)methylamino]- (9CI))

• Product name: Propanenitrile, 3-[(3-aminopropyl)methylamino]- (9CI)
• CAS No: 697266-03-8
• MF: C₇H₁₅N₃
• MW: 141.2141
• CID: 878550
• PubChem ID: 45087882

Propanenitrile, 3-[(3-aminopropyl)methylamino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-[(3-aminopropyl)methylamino]- (9CI)
• SCHEMBL6652460
• AKOS017413674
• 697266-03-8
• 3-((3-Aminopropyl)(methyl)amino)propanenitrile

• Inchi： InChI=1S/C7H15N3/c1-10(6-2-4-8)7-3-5-9/h2-4,6-8H2,1H3
• InChI Key： OUCYLAWCGIOAOM-UHFFFAOYSA-N
• SMILES： CN(CCCN)CCC#N

Computed Properties

• Exact Mass: 141.127
• Monoisotopic Mass: 141.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 53A^2